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Compound of Interest

Compound Name: Terephthalonitrile

Cat. No.: B052192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the melting and boiling points of 1,4-

Dicyanobenzene (also known as terephthalonitrile), a key intermediate in the synthesis of

advanced materials. This document collates available data, outlines standard experimental

protocols for its physical characterization, and presents a logical workflow for these

determinations.

Core Physical Properties
1,4-Dicyanobenzene is a white to light yellow crystalline solid at room temperature.[1][2] Its

physical properties, particularly its melting point, are crucial indicators of purity and are

fundamental to its application in various synthetic processes.

Data Presentation: Physical Constants
The key physical properties of 1,4-Dicyanobenzene are summarized in the table below. The

melting point is well-documented and consistently reported across various sources. The boiling

point, however, is presented as a rough estimate and should be interpreted with caution, as the

compound is known to sublime.
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Property Value Notes Citations

Melting Point 221–227 °C

A sharp melting range

is indicative of high

purity. Impurities will

typically lower and

broaden this range.

[1][2][3][4][5]

Boiling Point 227.54 °C

This value is a rough

estimate. The

compound can be

purified by

sublimation,

suggesting it may

sublime at or near its

melting point under

atmospheric pressure.

[2]

Molecular Formula C₈H₄N₂ - [2]

Molecular Weight 128.13 g/mol - [2]

Experimental Protocols: Melting Point
Determination
The melting point of 1,4-Dicyanobenzene is determined using the capillary method, a standard

technique for crystalline organic solids. This method relies on heating a small, powdered

sample in a capillary tube and observing the temperature range over which it transitions from a

solid to a liquid.[6][7]

Apparatus:
Melting Point Apparatus: A heated metal block (e.g., Mel-Temp apparatus) or a liquid oil bath

(e.g., Thiele tube).[6][8]

Capillary Tubes: Thin glass tubes sealed at one end.[9]

Thermometer: A calibrated, high-precision thermometer.
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Sample: Finely powdered 1,4-Dicyanobenzene.

Detailed Methodology:
Sample Preparation: A small amount of 1,4-Dicyanobenzene is finely ground into a powder

to ensure uniform heating. The open end of a capillary tube is tapped into the powder until a

small amount of the sample (approximately 1-2 mm in height) is packed into the closed end.

[10][11]

Apparatus Setup:

For a Mel-Temp type apparatus: The capillary tube is inserted into the sample holder in the

heating block. A thermometer is placed in its designated well to monitor the block's

temperature.[6]

For a Thiele tube: The capillary tube is attached to the thermometer, typically with a rubber

band, ensuring the sample is aligned with the thermometer bulb. This assembly is then

immersed in the oil of the Thiele tube.[8][11]

Measurement Procedure:

Initial Rapid Heating: A preliminary, rapid heating is often performed to determine an

approximate melting point.[6][12]

Precise Determination: A fresh sample is prepared. The apparatus is heated rapidly to

about 15-20°C below the approximate melting point.[12] The heating rate is then reduced

significantly to about 1-2°C per minute.[9][11]

Observation: The sample is observed carefully through a magnifying lens. Two

temperatures are recorded:

1. The temperature at which the first droplet of liquid appears.[10][12]

2. The temperature at which the last crystal of the solid completely melts into a clear liquid.

[10][12]

Reporting: The two recorded temperatures constitute the melting point range. For a pure

substance, this range is typically narrow (0.5-1.0°C).[6]
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Visualization of Experimental Workflow
The logical flow for the standard determination of a compound's melting point is illustrated

below. This process ensures accuracy by first establishing an approximate range and then

performing a careful, slow measurement.
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Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4-Dicyanobenzene | 623-26-7 [chemicalbook.com]

2. 1,4-Dicyanobenzene price,buy 1,4-Dicyanobenzene - chemicalbook [chemicalbook.com]

3. 1,4-Dicyanobenzene 98 623-26-7 [sigmaaldrich.com]

4. 1,4-Dicyanobenzene - Wikipedia [en.wikipedia.org]

5. 1,4-dicyanobenzene [stenutz.eu]

6. chem.ucalgary.ca [chem.ucalgary.ca]

7. Determination of Melting Point [unacademy.com]

8. SSERC | Melting point determination [sserc.org.uk]

9. mt.com [mt.com]

10. chm.uri.edu [chm.uri.edu]

11. employees.oneonta.edu [employees.oneonta.edu]

12. almaaqal.edu.iq [almaaqal.edu.iq]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,4-Dicyanobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052192#melting-point-and-boiling-point-of-1-4-
dicyanobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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